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Compound of Interest

Compound Name: Triallyl aconitate

Cat. No.: B12104131

Disclaimer: A comprehensive Safety Data Sheet (SDS) for triallyl aconitate (CAS No. 13675-
27-9) is not readily available in publicly accessible databases. This guide has been compiled
from limited available data and incorporates general principles of laboratory safety for handling
chemicals with incomplete hazard information. Researchers, scientists, and drug development
professionals should exercise extreme caution and perform a thorough risk assessment before
handling this substance. The information provided herein should be supplemented with internal
safety protocols and expert consultation.

Introduction

Triallyl aconitate is a chemical compound with the molecular formula C15H1806.[1] Due to
the scarcity of detailed safety and toxicological data, a cautious approach is mandatory when
handling this substance. This guide summarizes the known physical and chemical properties
and provides a framework for safe handling based on general laboratory safety principles.

Physical and Chemical Properties

The available quantitative data for triallyl aconitate is limited. The following table summarizes
the information sourced from chemical suppliers.[1]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b12104131?utm_src=pdf-interest
https://www.benchchem.com/product/b12104131?utm_src=pdf-body
https://www.benchchem.com/product/b12104131?utm_src=pdf-body
https://m.chemicalbook.com/ChemicalProductProperty_CN_CB8141716.htm
https://www.benchchem.com/product/b12104131?utm_src=pdf-body
https://m.chemicalbook.com/ChemicalProductProperty_CN_CB8141716.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12104131?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source

CAS Number 13675-27-9 ChemicalBook[2]
Molecular Formula C15H1806 ChemicalBook[1]
Molecular Weight 294.3 g/mol ChemicalBook][1]
Boiling Point 108°C at 0.1 mm Hg ChemicalBook][1]
Density 1.1975 g/cm3 (estimate) ChemicalBook][1]
Refractive Index 1.4359 (estimate) ChemicalBook][1]

Hazard Identification and Toxicological Information

There is no specific toxicological data, such as LD50 or LC50 values, available for triallyl
aconitate in the searched resources. The GHS classification is unknown. In the absence of
data, this chemical should be treated as potentially hazardous.

Experimental Protocols

Detailed experimental protocols for the determination of the safety profile of triallyl aconitate
are not available in the public domain. Standard OECD guidelines for testing of chemicals
should be followed to evaluate its toxicological and ecotoxicological properties.

Visualized Workflows and Logical Relationships

Given the lack of specific data for triallyl aconitate, the following diagrams illustrate
generalized workflows for handling chemicals with unknown hazards and for responding to a
chemical spill. These are based on standard laboratory safety protocols.
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Consult available literature
and databases for any
information on the chemical
and its analogs.

'

Perform a comprehensive
risk assessment.

'

Identify and ensure availability
of all necessary Personal
Protective Equipment (PPE).

Preparatipn Phase

Proceed with caution

'

Work in a well-ventilated area,
preferably in a fume hood.

'

Wear appropriate PPE:
- Safety goggles/face shield
- Lab coat
- Chemically resistant gloves

'

Use the smallest quantity
of substance necessary.

Handling Phase

'

Segregate and label all
waste containing the chemical.

'

Dispose of waste according
to institutional and
local regulations.

'

Clean the work area and
decontaminate equipment.

Post-Handling Phase

Figure 1: General Workflow for Handling Chemicals with Unknown Hazards

Click to download full resolution via product page

Caption: Figure 1: General Workflow for Handling Chemicals with Unknown Hazards
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Evacuate immediate area
and alert others.

:

Assess the situation from
a safe distance.
Identify the spilled material
if possible.

:

Don appropriate PPE.

'

Contain the spill using
appropriate absorbent materials.

'

Neutralize if necessary and safe
to do so.

'

Clean up the spill residue.

:

Dispose of all contaminated
materials as hazardous waste.

:

Decontaminate the area
and affected equipment.

:

Report the incident to the
appropriate personnel.

Figure 2: General Chemical Spill Response Protocol

Click to download full resolution via product page

Caption: Figure 2: General Chemical Spill Response Protocol
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Conclusion

The available safety information for triallyl aconitate is severely limited. It is imperative for any
professional intending to work with this substance to conduct a thorough risk assessment and
to handle it with the utmost caution, assuming it to be hazardous. Adherence to stringent safety
protocols, including the use of appropriate personal protective equipment and working in a
controlled environment such as a fume hood, is essential to minimize potential exposure and
ensure laboratory safety. Further research into the toxicological properties of triallyl aconitate
IS necessary to establish a comprehensive safety profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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